molecular formula C14H21ClN2O3S B513286 2-(4-((4-Chloro-2,5-dimethylphenyl)sulfonyl)piperazin-1-yl)ethanol CAS No. 913497-99-1

2-(4-((4-Chloro-2,5-dimethylphenyl)sulfonyl)piperazin-1-yl)ethanol

Cat. No. B513286
CAS RN: 913497-99-1
M. Wt: 332.8g/mol
InChI Key: NNJOTJZHPLNPPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“2-(4-((4-Chloro-2,5-dimethylphenyl)sulfonyl)piperazin-1-yl)ethanol” (CDMPE) is a chemical compound with potential applications in various fields of research and industry. It is an intermediate in the manufacture of cetirizine dihydrochloride .


Synthesis Analysis

The synthesis of CDMPE involves the O-alkylation of 2-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethanol with 2-chloro-N,N-dimethylacetamide . The key step includes aza-Michael addition between diamine and the in situ generated sulfonium salt .

properties

IUPAC Name

2-[4-(4-chloro-2,5-dimethylphenyl)sulfonylpiperazin-1-yl]ethanol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H21ClN2O3S/c1-11-10-14(12(2)9-13(11)15)21(19,20)17-5-3-16(4-6-17)7-8-18/h9-10,18H,3-8H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NNJOTJZHPLNPPS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1Cl)C)S(=O)(=O)N2CCN(CC2)CCO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H21ClN2O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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